BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Emavusertib Hydrochloride in Mouse Models

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Emavusertib hydrochloride
CAS No.: 2376399-42-5
Cat. No.: B10860431
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview of the dosage and administration of
Emavusertib hydrochloride (also known as CA-4948) in various mouse models, based on
preclinical data. The information is intended to guide researchers in designing in vivo studies to
evaluate the efficacy, pharmacokinetics, and pharmacodynamics of this potent oral inhibitor of
Interleukin-1 Receptor-Associated Kinase 4 (IRAK-4) and FMS-like Tyrosine Kinase 3 (FLT3).

Mechanism of Action

Emavusertib hydrochloride is a selective, orally bioavailable small molecule inhibitor of IRAK-
4.[1] IRAK-4 is a critical component of the myddosome signaling complex, which is downstream
of Toll-like receptors (TLRs) and the interleukin-1 receptor (IL-1R).[1] By inhibiting IRAK-4,
Emavusertib blocks the MYDS88 signaling pathway, leading to the repression of pro-
inflammatory and cellular proliferation pathways, such as the mitogen-activated protein kinase
(MAPK) and nuclear factor-kappa B (NF-kB) pathways.[1][2] This inhibition ultimately results in
apoptosis of cancer cells that are dependent on these signaling cascades.[1][2] Additionally,
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Emavusertib has been shown to inhibit FLT3, making it a dual inhibitor with potential
therapeutic benefits in hematologic malignancies harboring FLT3 mutations.[3]

Signaling Pathway Targeted by Emavusertib
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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